Cas no 2137427-49-5 (Propanamide, N-[(cis-3-bromocyclobutyl)methyl]-2-chloro-)

• Product Name: Propanamide, N-[(cis-3-bromocyclobutyl)methyl]-2-chloro-
• CAS No: 2137427-49-5
• MF: C₈H₁₃BrClNO
• MW: 254.55192065239
• CID: 5255567
• Update Time: 2025-06-28

Propanamide, N-[(cis-3-bromocyclobutyl)methyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[(cis-3-bromocyclobutyl)methyl]-2-chloro-

• Inchi： 1S/C8H13BrClNO/c1-5(10)8(12)11-4-6-2-7(9)3-6/h5-7H,2-4H2,1H3,(H,11,12)/t5?,6-,7+
• InChI Key： VCWDGMKILFRKGR-DGUCWDHESA-N
• SMILES： C(NC[C@@H]1C[C@H](Br)C1)(=O)C(Cl)C

Additional information on Propanamide, N-[(cis-3-bromocyclobutyl)methyl]-2-chloro-

Propanamide, N-[(cis-3-bromocyclobutyl)methyl]-2-chloro (CAS No. 2137427-49-5): A Comprehensive Overview

Propanamide, N-[(cis-3-bromocyclobutyl)methyl]-2-chloro (CAS No. 2137427-49-5) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, has opened new avenues in the exploration of potential therapeutic applications. The presence of both chloro and bromocyclobutyl substituents in its molecular structure imparts distinct chemical properties that make it a subject of intense study.

The compound's molecular structure consists of a propanamide backbone with a substituted group at the N-position. Specifically, the N-position is linked to a (cis-3-bromocyclobutyl)methyl group, while the amide group is further modified with a 2-chloro substituent. This specific arrangement of functional groups not only influences the compound's reactivity but also its potential biological activity. The combination of these elements makes it an intriguing candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with complex structural motifs. The unique combination of chloro and bromocyclobutyl groups in Propanamide, N-[(cis-3-bromocyclobutyl)methyl]-2-chloro (CAS No. 2137427-49-5) has positioned it as a promising candidate for various therapeutic applications. Researchers have been particularly interested in its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The chloro group can participate in hydrogen bonding and hydrophobic interactions, while the bromocyclobutyl moiety offers steric hindrance and electronic effects that can influence binding affinity. These properties make it an attractive scaffold for designing molecules with enhanced selectivity and potency.

Recent studies have begun to unravel the mechanisms by which this compound exerts its effects on biological systems. Initial research suggests that Propanamide, N-[(cis-3-bromocyclobutyl)methyl]-2-chloro (CAS No. 2137427-49-5) may interact with enzymes and receptors involved in pain signaling pathways. By modulating these interactions, the compound has shown promise in preclinical models as a potential analgesic agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of both chloro and bromocyclobutyl groups necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural complexity efficiently.

From a chemical biology perspective, Propanamide, N-[(cis-3-bromocyclobutyl)methyl]-2-chloro (CAS No. 2137427-49-5) serves as a valuable tool for understanding the role of specific structural motifs in drug design. By studying its interactions with biological targets, researchers can gain insights into how different functional groups contribute to overall pharmacological activity. This knowledge can then be applied to develop novel compounds with improved therapeutic profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and material science as well. For instance, derivatives of this compound could be explored as novel pesticides or as components in advanced polymers due to their ability to interact with biological systems in specific ways.

As research continues to progress, the therapeutic potential of Propanamide, N-[(cis-3-bromocyclobutyl)methyl]-2-chloro (CAS No. 2137427-49-5) is likely to expand further. New synthetic methodologies may emerge that allow for more efficient production and modification of this compound, enabling researchers to explore its full range of possibilities. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible benefits for patients worldwide.